2-((4-Bromo-2-fluorophenyl)amino)-3,4-difluorobenzoic acid
Overview
Description
2-((4-Bromo-2-fluorophenyl)amino)-3,4-difluorobenzoic acid, also known as BF-1, is a chemical compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been shown to possess a range of biological and pharmacological activities.
Mechanism of Action
2-((4-Bromo-2-fluorophenyl)amino)-3,4-difluorobenzoic acid exerts its pharmacological effects by inhibiting the activity of cyclooxygenase (COX), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation, pain, and fever. This compound selectively inhibits the activity of COX-2, which is induced in response to inflammation, while sparing the activity of COX-1, which is involved in the maintenance of normal physiological functions.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are involved in inflammation, pain, and fever. This compound has also been shown to possess antioxidant properties, which may contribute to its anti-inflammatory effects. In addition, this compound has been shown to possess anti-tumor properties, which make it a promising candidate for the treatment of various types of cancer.
Advantages and Limitations for Lab Experiments
2-((4-Bromo-2-fluorophenyl)amino)-3,4-difluorobenzoic acid has several advantages for use in lab experiments. It is a potent and selective inhibitor of COX-2, which makes it a useful tool for studying the role of COX-2 in various biological and pharmacological processes. This compound is also relatively easy to synthesize and has been shown to possess good stability and solubility in aqueous solutions. However, this compound has some limitations for use in lab experiments. It has been shown to possess some toxicity in vitro and in vivo, which may limit its use in certain experimental systems.
Future Directions
There are several future directions for research on 2-((4-Bromo-2-fluorophenyl)amino)-3,4-difluorobenzoic acid. One potential direction is to investigate its potential use as a therapeutic agent for the treatment of various inflammatory diseases, such as arthritis and inflammatory bowel disease. Another potential direction is to investigate its potential use as a probe in biological and pharmacological studies. Finally, further studies are needed to better understand the mechanisms underlying the anti-tumor properties of this compound, which may lead to the development of new cancer therapies.
Scientific Research Applications
2-((4-Bromo-2-fluorophenyl)amino)-3,4-difluorobenzoic acid has been extensively studied for its potential applications in scientific research. It has been shown to possess anti-inflammatory, analgesic, and antipyretic properties, which make it a promising candidate for the treatment of various inflammatory diseases. This compound has also been studied for its potential use as a probe in biological and pharmacological studies.
properties
IUPAC Name |
2-(4-bromo-2-fluoroanilino)-3,4-difluorobenzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7BrF3NO2/c14-6-1-4-10(9(16)5-6)18-12-7(13(19)20)2-3-8(15)11(12)17/h1-5,18H,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYWJUDIKFYOXSP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)F)NC2=C(C=CC(=C2F)F)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7BrF3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.